Cas no 1804290-83-2 (2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide)

2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide is a specialized heterocyclic compound featuring a pyridine core functionalized with cyano, trifluoromethoxy, and sulfonamide groups. Its unique structure confers high reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the sulfonamide moiety offers versatility for further derivatization. This compound is particularly valuable in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its electron-withdrawing properties and structural rigidity. Its well-defined synthetic pathway ensures consistent purity, making it a reliable building block for research and industrial applications.
2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide structure
1804290-83-2 structure
Product Name:2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide
CAS No:1804290-83-2
MF:C7H4F3N3O3S
MW:267.185170173645
CID:4911590
Update Time:2025-06-13

2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide
    • Inchi: 1S/C7H4F3N3O3S/c8-7(9,10)16-6-2-5(17(12,14)15)1-4(3-11)13-6/h1-2H,(H2,12,14,15)
    • InChI Key: IQDASAXOXNHAGC-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C#N)N=C(C=1)OC(F)(F)F)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 421
  • XLogP3: 1
  • Topological Polar Surface Area: 114

2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A026003069-250mg
2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide
1804290-83-2 97%
250mg
$727.60 2022-04-02
Alichem
A026003069-500mg
2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide
1804290-83-2 97%
500mg
$1,058.40 2022-04-02
Alichem
A026003069-1g
2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide
1804290-83-2 97%
1g
$1,646.40 2022-04-02

Additional information on 2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide

Professional Introduction to 2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1804290-83-2)

2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide, identified by its CAS number 1804290-83-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both cyano and trifluoromethoxy functional groups, along with a sulfonamide moiety, contributes to its unique chemical properties and makes it a subject of intense research interest.

The structure of 2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide is characterized by a pyridine core substituted at the 2-position with a cyano group (-CN), at the 6-position with a trifluoromethoxy group (-OCH2CF3), and at the 4-position with a sulfonamide group (-SO2NH2). This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a popular choice in drug design.

In recent years, there has been a surge in research focused on developing novel pyridine-based compounds for their potential applications in treating various diseases. The sulfonamide moiety in 2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide is particularly noteworthy, as sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The combination of these functional groups suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

The pharmaceutical industry has shown considerable interest in pyridine derivatives due to their versatility and efficacy. Researchers have been exploring various modifications of the pyridine core to optimize biological activity and pharmacokinetic profiles. The introduction of electron-withdrawing groups such as cyano and trifluoromethoxy can significantly influence the reactivity and binding properties of the molecule. For instance, the cyano group can enhance electrophilicity, while the trifluoromethoxy group can increase lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide in addressing unmet medical needs. One area of particular interest is its application in oncology. Pyridine derivatives have been found to interact with key enzymes and receptors involved in cancer cell proliferation and survival. The sulfonamide group, in particular, has shown promise in inhibiting enzymes such as dihydrofolate reductase (DHFR), which is crucial for DNA synthesis in cancer cells. Additionally, the trifluoromethoxy group can enhance binding affinity by improving interactions with target proteins.

In addition to oncology, 2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide has been investigated for its potential role in neurological disorders. The ability of sulfonamides to cross the blood-brain barrier makes them attractive candidates for treating central nervous system (CNS) diseases. Preclinical studies have suggested that this compound may have neuroprotective effects by modulating neurotransmitter systems and reducing inflammation. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

The synthesis of 2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyano group typically involves cyanation reactions, while the trifluoromethoxy group is often introduced via nucleophilic substitution or metal-catalyzed cross-coupling reactions. The final step involves the incorporation of the sulfonamide group through sulfonylation followed by amidation. Advanced synthetic techniques such as flow chemistry and transition metal catalysis have been employed to improve yield and purity.

The pharmacokinetic properties of 2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide are also under investigation to ensure its suitability for clinical use. Factors such as solubility, bioavailability, metabolic stability, and toxicity must be carefully evaluated before advancing to human trials. Computational modeling techniques have been utilized to predict these properties based on the molecular structure, allowing researchers to optimize the compound's design before experimental validation.

In conclusion, 2-Cyano-6-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1804290-83-2) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research in oncology and neurological disorders. Ongoing studies aim to elucidate its mechanisms of action, optimize its pharmacokinetic properties, and translate these findings into clinical trials. As our understanding of drug design continues to evolve, compounds like this will play a crucial role in addressing some of today's most pressing medical challenges.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.